2-cyclopropyl-3-methyl-3H-imidazole-4-carbaldehyde

• Molecular Formula: C8H10N2O
• Molecular Weight: 150.18 g/mol
• IUPAC Name: 2-cyclopropyl-3-methylimidazole-4-carbaldehyde
• InChI: InChI=1S/C8H10N2O/c1-10-7(5-11)4-9-8(10)6-2-3-6/h4-6H,2-3H2,1H3
• InChI Key: PJTFCNKTWJRWLS-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CN=C1C2CC2)C=O

Description

2-cyclopropyl-3-methyl-3H-imidazole-4-carbaldehyde is a useful research compound. Its molecular formula is C8H10N2O and its molecular weight is 150.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2.32 g (12.5 mmol) of N-methyl-cyclopropanecarboxamidine tetrafluoroborate in 4 mL of MeCN were added 2.41 g (12.5 mmol) of 2-bromo-3-isopropoxy-propenal, 5.1 g (37 mmol) of K2CO3, and 0.17 g (0.62 mmol) of 18-crown-6. The mixture was stirred at rt overnight, and then was concentrated and redissolved in EtOAc. Water was added to dissolve the salts, the layers were separated, and the aqueous phase was extracted twice with EtOAc. The combined extracts were washed with a small amount of water and brine, dried over Na2SO4, filtered, concentrated, and chromatographed (35–85% EtOAc in hexanes) to provide 646 mg of 2-cyclopropyl-3-methyl-3H-imidazole-4-carbaldehyde as a pale yellow oil.